(2S)-1,1-dimethyl-2,3,4,5-tetrahydropyrrole-2-carboxylate
(2S)-1,1-dimethyl-2,3,4,5-tetrahydropyrrole-2-carboxylate
Homostachydrine is an ammonium betaine that is pipecolic acid zwitterion with methyl groups substituted for the two hydrogens at the nitrogen. It is found in in fruits, seeds, and leaves of orange, lemon, and bergamot. It has a role as a plant metabolite.
Brand Name:
Vulcanchem
CAS No.:
1195-94-4
VCID:
VC0072416
InChI:
InChI=1S/C8H15NO2/c1-9(2)6-4-3-5-7(9)8(10)11/h7H,3-6H2,1-2H3
SMILES:
C[N+]1(CCCCC1C(=O)[O-])C
Molecular Formula:
C8H15NO2
Molecular Weight:
157.21 g/mol
(2S)-1,1-dimethyl-2,3,4,5-tetrahydropyrrole-2-carboxylate
CAS No.: 1195-94-4
Main Products
VCID: VC0072416
Molecular Formula: C8H15NO2
Molecular Weight: 157.21 g/mol
| CAS No. | 1195-94-4 |
|---|---|
| Product Name | (2S)-1,1-dimethyl-2,3,4,5-tetrahydropyrrole-2-carboxylate |
| Molecular Formula | C8H15NO2 |
| Molecular Weight | 157.21 g/mol |
| IUPAC Name | 1,1-dimethylpiperidin-1-ium-2-carboxylate |
| Standard InChI | InChI=1S/C8H15NO2/c1-9(2)6-4-3-5-7(9)8(10)11/h7H,3-6H2,1-2H3 |
| Standard InChIKey | XULZWQRXYTVUTE-UHFFFAOYSA-N |
| SMILES | C[N+]1(CCCCC1C(=O)[O-])C |
| Canonical SMILES | C[N+]1(CCCCC1C(=O)[O-])C |
| Description | Homostachydrine is an ammonium betaine that is pipecolic acid zwitterion with methyl groups substituted for the two hydrogens at the nitrogen. It is found in in fruits, seeds, and leaves of orange, lemon, and bergamot. It has a role as a plant metabolite. |
| PubChem Compound | 4479243 |
| Last Modified | Nov 11 2021 |
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